Cas no 2680779-94-4 (benzyl N-[4-(hydroxymethyl)thian-4-yl]carbamate)

• Product Name: benzyl N-[4-(hydroxymethyl)thian-4-yl]carbamate
• CAS No: 2680779-94-4
• MF: C₁₄H₁₉NO₃S
• MW: 281.370562791824
• CID: 6335998
• PubChem ID: 165919657
• Update Time: 2025-06-14

benzyl N-[4-(hydroxymethyl)thian-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28286311
• benzyl N-[4-(hydroxymethyl)thian-4-yl]carbamate
• 2680779-94-4

• Inchi： 1S/C14H19NO3S/c16-11-14(6-8-19-9-7-14)15-13(17)18-10-12-4-2-1-3-5-12/h1-5,16H,6-11H2,(H,15,17)
• InChI Key： KUHVLYWRZUZYLG-UHFFFAOYSA-N
• SMILES： S1CCC(CO)(CC1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 281.10856464g/mol
• Monoisotopic Mass: 281.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 83.9Ų

Additional information on benzyl N-[4-(hydroxymethyl)thian-4-yl]carbamate

Comprehensive Overview of Benzyl N-[4-(hydroxymethyl)thian-4-yl]carbamate (CAS No. 2680779-94-4)

Benzyl N-[4-(hydroxymethyl)thian-4-yl]carbamate (CAS No. 2680779-94-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thian ring structure and hydroxymethyl functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula and structural features make it a valuable candidate for drug discovery and development, particularly in targeting enzyme inhibition and receptor modulation.

The growing interest in benzyl carbamate derivatives stems from their potential applications in medicinal chemistry. Researchers are increasingly exploring N-[4-(hydroxymethyl)thian-4-yl] derivatives for their ability to enhance drug bioavailability and stability. With the rise of personalized medicine and targeted therapies, compounds like 2680779-94-4 are being investigated for their role in designing next-generation therapeutics. Recent studies highlight its relevance in cancer research, neurodegenerative diseases, and anti-inflammatory agents, aligning with current trends in healthcare innovation.

From a synthetic chemistry perspective, benzyl N-[4-(hydroxymethyl)thian-4-yl]carbamate offers a robust scaffold for structural modifications. The presence of both hydroxymethyl and carbamate functionalities allows for diverse chemical transformations, enabling the creation of analogs with tailored properties. This adaptability is crucial for addressing challenges in drug delivery systems and prodrug development, topics frequently searched by professionals in the field.

In addition to its pharmaceutical potential, CAS 2680779-94-4 is also studied for its physicochemical properties. Its solubility, stability under various pH conditions, and compatibility with other excipients are critical factors for formulation scientists. These characteristics are often queried in AI-driven drug discovery platforms and computational chemistry tools, reflecting the compound's integration into modern research methodologies.

As the demand for sustainable chemistry grows, benzyl N-[4-(hydroxymethyl)thian-4-yl]carbamate is being evaluated for greener synthesis routes. Researchers are optimizing catalytic processes and solvent-free reactions to minimize environmental impact, a priority in today's eco-conscious scientific community. This aligns with global initiatives like green chemistry and circular economy principles, further enhancing the compound's relevance.

In conclusion, 2680779-94-4 represents a promising compound at the intersection of chemistry and biology. Its multifaceted applications, from drug design to material science, underscore its importance in contemporary research. By leveraging advanced techniques like high-throughput screening and machine learning, scientists continue to unlock its full potential, making it a subject of ongoing exploration and innovation.